Cas no 1154989-54-4 (tert-butyl N-(6-amino-2H-1,3-benzodioxol-5-yl)carbamate)

• Product Name: tert-butyl N-(6-amino-2H-1,3-benzodioxol-5-yl)carbamate
• CAS No: 1154989-54-4
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 4573439
• PubChem ID: 43548276
• Update Time: 2025-05-20

tert-butyl N-(6-amino-2H-1,3-benzodioxol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6-amino-2H-1,3-benzodioxol-5-yl)carbamate
• Carbamic acid, N-(6-amino-1,3-benzodioxol-5-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H16N2O4/c1-12(2,3)18-11(15)14-8-5-10-9(4-7(8)13)16-6-17-10/h4-5H,6,13H2,1-3H3,(H,14,15)
• InChI Key： RGBJMHUSYDTWKE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=C(N)C=C2OCOC2=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on tert-butyl N-(6-amino-2H-1,3-benzodioxol-5-yl)carbamate

Recent Advances in the Study of tert-butyl N-(6-amino-2H-1,3-benzodioxol-5-yl)carbamate (CAS: 1154989-54-4)

The compound tert-butyl N-(6-amino-2H-1,3-benzodioxol-5-yl)carbamate (CAS: 1154989-54-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzodioxole scaffold and carbamate functionality, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and inflammatory diseases.

One of the primary research focuses involving this compound has been its role as a precursor in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-(6-amino-2H-1,3-benzodioxol-5-yl)carbamate exhibit potent inhibitory activity against serine proteases, which are implicated in a range of pathological conditions, including thrombosis and neurodegenerative diseases. The study highlighted the compound's ability to modulate enzyme activity through selective binding to the active site, offering a promising avenue for the development of targeted therapies.

In addition to its applications in protease inhibition, recent research has also investigated the compound's potential in the field of oncology. A preclinical study conducted by a team at the National Cancer Institute revealed that certain analogs of tert-butyl N-(6-amino-2H-1,3-benzodioxol-5-yl)carbamate exhibit cytotoxic effects against a panel of cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis via the mitochondrial pathway, as evidenced by flow cytometry and Western blot analyses.

Another notable advancement is the optimization of the synthetic route for tert-butyl N-(6-amino-2H-1,3-benzodioxol-5-yl)carbamate. A 2024 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing green chemistry principles to minimize environmental impact. This development is particularly significant for industrial-scale applications, as it addresses previous challenges related to yield and purity.

Despite these promising findings, challenges remain in the clinical translation of compounds derived from tert-butyl N-(6-amino-2H-1,3-benzodioxol-5-yl)carbamate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be thoroughly investigated in future studies. Nevertheless, the compound's versatility and demonstrated bioactivity make it a valuable tool for medicinal chemists and a focal point for ongoing research in the chemical biology and pharmaceutical sectors.

In conclusion, tert-butyl N-(6-amino-2H-1,3-benzodioxol-5-yl)carbamate (CAS: 1154989-54-4) represents a promising scaffold for the development of novel therapeutic agents. Its diverse applications, from protease inhibition to anticancer activity, underscore its potential to address unmet medical needs. Continued research and optimization will be essential to fully realize its therapeutic potential and overcome existing limitations.